Cas no 1469061-64-0 (1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)-)

• Product Name: 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)-
• CAS No: 1469061-64-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6380984
• PubChem ID: 63968539
• Update Time: 2025-07-15

1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)-
• 1-(1-ethyl-1h-imidazol-2-yl)-2-phenylethyl](methyl)amine
• CS-0259556
• 1-(1-ethylimidazol-2-yl)-N-methyl-2-phenylethanamine
• 1469061-64-0
• AKOS013284372
• [1-(1-Ethyl-1H-imidazol-2-yl)-2-phenylethyl](methyl)amine
• EN300-736028

• Inchi： 1S/C14H19N3/c1-3-17-10-9-16-14(17)13(15-2)11-12-7-5-4-6-8-12/h4-10,13,15H,3,11H2,1-2H3
• InChI Key： JEYPDAQLVVKQKB-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN1CC)(NC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 390.1±35.0 °C(Predicted)
• pka: 8.67±0.20(Predicted)

Additional information on 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)-

Comprehensive Overview of 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)- (CAS No. 1469061-64-0)

The compound 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)- (CAS No. 1469061-64-0) is a specialized organic molecule with a unique structural framework. Its imidazole core, combined with ethyl and phenylmethyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

One of the most frequently searched topics related to this compound is its role in drug discovery. Researchers are particularly interested in how the imidazole ring contributes to binding affinity in biological systems. The presence of a phenylmethyl group enhances lipophilicity, which is crucial for membrane permeability—a key factor in bioavailability studies. These attributes align with current trends in small-molecule therapeutics, where optimizing molecular scaffolds is a priority.

Another area of interest is the compound's potential in catalysis. The 1-ethyl-N-methyl moiety can act as a ligand in metal-catalyzed reactions, a topic gaining traction in green chemistry circles. With sustainability being a hot-button issue, scientists are exploring how such compounds can reduce reliance on heavy metals or hazardous reagents. This aligns with searches for eco-friendly catalysts and synthetic methodologies.

From a structural perspective, the α-(phenylmethyl) substitution pattern is noteworthy. It introduces steric and electronic effects that influence reactivity—a point often queried in computational chemistry forums. Tools like density functional theory (DFT) are frequently used to model these interactions, reflecting the growing intersection of experimental and in silico research.

In agrochemical applications, the compound's imidazole-2-methanamine backbone has drawn attention for its potential in crop protection. Searches for novel fungicides and plant growth regulators often highlight derivatives of this class. The ethyl and methyl groups may modulate toxicity profiles, a critical consideration in environmental impact assessments.

The synthesis of 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)- typically involves multi-step protocols, a topic frequently explored in organic synthesis databases. Queries around regioselective functionalization and protecting group strategies are common, underscoring the need for efficient routes to such N-heterocycles.

Analytical characterization of this compound relies heavily on NMR spectroscopy and mass spectrometry, techniques often searched in conjunction with structural elucidation. The CAS No. 1469061-64-0 serves as a unique identifier in chemical databases, facilitating literature reviews and patent searches—a practice increasingly automated via AI-driven tools.

In conclusion, 1H-Imidazole-2-methanamine, 1-ethyl-N-methyl-α-(phenylmethyl)- represents a versatile building block with cross-disciplinary relevance. Its applications span medicinal chemistry, catalysis, and agrochemicals, mirroring broader trends in molecular design and sustainable innovation. As research evolves, this compound will likely remain a focal point in discussions around functional materials and targeted synthesis.